Cas no 2783-48-4 (Phosphonic acid,P-phenyl-, bis(1-methylpropyl) ester)

• Product name: Phosphonic acid,P-phenyl-, bis(1-methylpropyl) ester
• CAS No: 2783-48-4
• MF: C₁₄H₂₃O₃P
• MW: 270.30442
• CID: 280224
• PubChem ID: 102878

Phosphonic acid,P-phenyl-, bis(1-methylpropyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-phenyl-, bis(1-methylpropyl) ester
• di(butan-2-yloxy)phosphorylbenzene
• Di-sec-butyl phenylphosphonate
• DTXSID00883890
• Phosphonic acid, P-phenyl-, bis(1-methylpropyl) ester
• 2783-48-4
• SCHEMBL778444
• AKOS024334281
• Phosphonic acid, phenyl-, bis(1-methylpropyl) ester

• Inchi： InChI=1S/C14H23O3P/c1-5-12(3)16-18(15,17-13(4)6-2)14-10-8-7-9-11-14/h7-13H,5-6H2,1-4H3
• InChI Key： LVHRUHVOYXWOMW-UHFFFAOYSA-N
• SMILES： CCC(OP(C1C=CC=CC=1)(=O)OC(CC)C)C

Computed Properties

• Exact Mass: 270.13859
• Monoisotopic Mass: 270.13848159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53